Cabergoline-d5
Cabergoline-d5
Brand Name:
Vulcanchem
CAS No.:
1426173-20-7
VCID:
VC0019798
InChI:
InChI=1S/C26H37N5O2/c1-5-11-30-17-19(25(32)31(26(33)27-6-2)13-8-12-29(3)4)14-21-20-9-7-10-22-24(20)18(16-28-22)15-23(21)30/h5,7,9-10,16,19,21,23,28H,1,6,8,11-15,17H2,2-4H3,(H,27,33)/t19-,21?,23-/m1/s1/i1D2,5D,11D2
SMILES:
CCNC(=O)N(CCCN(C)C)C(=O)C1CC2C(CC3=CNC4=CC=CC2=C34)N(C1)CC=C
Molecular Formula:
C₂₆H₃₂D₅N₅O₂
Molecular Weight:
456.64
Cabergoline-d5
CAS No.: 1426173-20-7
Cat. No.: VC0019798
Molecular Formula: C₂₆H₃₂D₅N₅O₂
Molecular Weight: 456.64
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1426173-20-7 |
|---|---|
| Molecular Formula | C₂₆H₃₂D₅N₅O₂ |
| Molecular Weight | 456.64 |
| IUPAC Name | (6aR,9R)-N-[3-(dimethylamino)propyl]-N-(ethylcarbamoyl)-7-(1,1,2,3,3-pentadeuterioprop-2-enyl)-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide |
| Standard InChI | InChI=1S/C26H37N5O2/c1-5-11-30-17-19(25(32)31(26(33)27-6-2)13-8-12-29(3)4)14-21-20-9-7-10-22-24(20)18(16-28-22)15-23(21)30/h5,7,9-10,16,19,21,23,28H,1,6,8,11-15,17H2,2-4H3,(H,27,33)/t19-,21?,23-/m1/s1/i1D2,5D,11D2 |
| SMILES | CCNC(=O)N(CCCN(C)C)C(=O)C1CC2C(CC3=CNC4=CC=CC2=C34)N(C1)CC=C |
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